Tert-butyl 3-[(3-bromopyrazolo[1,5-a]pyrimidin-5-yl)amino]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[(3-bromopyrazolo[1,5-a]pyrimidin-5-yl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C16H22BrN5O2/c1-16(2,3)24-15(23)21-7-4-5-11(10-21)19-13-6-8-22-14(20-13)12(17)9-18-22/h6,8-9,11H,4-5,7,10H2,1-3H3,(H,19,20)
• InChI Key: MDPPTHYJSQTQSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)NC2=NC3=C(C=NN3C=C2)Br
• Molecular Formula: C16H22BrN5O2
• Molecular Weight: 396.28 g/mol

Description

Tert-butyl 3-[(3-bromopyrazolo[1,5-a]pyrimidin-5-yl)amino]piperidine-1-carboxylate is a chemical compound with the CAS Number: 2416237-19-7. It has a molecular weight of 396.29.

Molecular Structure Analysis

The compound contains a total of 38 bonds, including 21 non-H bonds, 11 multiple bonds, 6 rotatable bonds, 1 double bond, and 10 aromatic bonds. It also features 1 five-membered ring, 1 six-membered ring, and 1 nine-membered ring. The presence of these rings suggests a complex, cyclic structure.

Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the available resources.

Scientific Research Applications

Heterocyclic Chemistry and Drug Discovery

Research into heterocyclic compounds, such as tert-butyl 3-[(3-bromopyrazolo[1,5-a]pyrimidin-5-yl)amino]piperidine-1-carboxylate, often focuses on the synthesis and biological evaluation of novel derivatives for therapeutic purposes. For instance, derivatives have been synthesized for their potential anti-inflammatory and antinociceptive properties, demonstrating the compound's utility in creating new pharmacological agents (Altenbach et al., 2008). This research contributes to the broader field of medicinal chemistry by exploring new pathways for drug development.

Catalysis and Synthetic Applications

The compound and its derivatives have also been studied for their roles in catalysis and synthetic applications. For example, chromium complexes ligated by amino-salicylaldimine ligands have been investigated for their ethylene oligomerization behavior (Jin Cui & Mingjie Zhang, 2010). Such studies highlight the compound's versatility in facilitating chemical reactions, underscoring its significance in organic synthesis and industrial applications.

Structural and Physical Chemistry

Research into the structural aspects of tert-butyl 3-[(3-bromopyrazolo[1,5-a]pyrimidin-5-yl)amino]piperidine-1-carboxylate derivatives offers insights into the compound's physical properties and interactions. Studies involving X-ray diffraction have elucidated the molecular structure of related compounds, providing a foundation for understanding their reactivity and potential as ligands in complex formation (C. Sanjeevarayappa et al., 2015). This line of research is essential for designing compounds with specific physical and chemical characteristics.

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound. The MSDS contains information about the potential hazards of the compound, safe handling practices, and emergency procedures.